5-Chloro-4-nitro-1-(oxetan-3-ylmethyl)-1H-pyrazole

• Molecular Formula: C7H8ClN3O3
• Molecular Weight: 217.61 g/mol
• IUPAC Name: 5-chloro-4-nitro-1-(oxetan-3-ylmethyl)pyrazole
• InChI: InChI=1S/C7H8ClN3O3/c8-7-6(11(12)13)1-9-10(7)2-5-3-14-4-5/h1,5H,2-4H2
• InChI Key: KYALKMBPVIHJLL-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)CN2C(=C(C=N2)[N+](=O)[O-])Cl

Description

5-Chloro-4-nitro-1-(oxetan-3-ylmethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C7H8ClN3O3 and its molecular weight is 217.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-nitro-1-(oxetan-3-ylmethyl)pyrazole (3200 mg, 17.47 mmol) in THF (80 mL) was added LHMDS (1M solution in THF, 22.7 mL, 22.7 mmol) dropwise at −78° C. over a period of 15 min. The resulting mixture was stirred at −78° C. for 30 min. Hexachloroethane (5.38 g, 22.7 mmol.) in THF (20 mL) was added at −78° C. dropwise. The resulting mixture was stirred at −78° C. for another 40 min. The reaction mixture was quenched with aqueous ammonium chloride and extracted with Ethyl acetate (×3). Combined organic layers were dried over Na2SO4 and concentrated under reduced pressure. The crude material was purified by column chromatography with 0 to 75% ethyl acetate in heptane as eluent to give 5-chloro-4-nitro-1-(oxetan-3-ylmethyl)-1H-pyrazole (3.60 g, 95%).